Cas no 89029-27-6 (2,4(1H,3H)-Pyrimidinedione, 5-bromo-1,3-bis(diphenylphosphino)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1,3-bis(diphenylphosphino)-
• CAS No: 89029-27-6
• MF: C₂₈H₂₁BrN₂O₂P₂
• MW: 559.330067396164
• CID: 615273
• PubChem ID: 13111726
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-bromo-1,3-bis(diphenylphosphino)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-bromo-1,3-bis(diphenylphosphino)-
• 5-bromo-1,3-bis(diphenylphosphanyl)pyrimidine-2,4-dione
• 89029-27-6
• DTXSID60518651
• 5-Bromo-1,3-bis(diphenylphosphanyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C28H21BrN2O2P2/c29-26-21-30(34(22-13-5-1-6-14-22)23-15-7-2-8-16-23)28(33)31(27(26)32)35(24-17-9-3-10-18-24)25-19-11-4-12-20-25/h1-21H
• InChI Key： VSITZAQSWALQFG-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(N(C1=O)P(C1C=CC=CC=1)C1C=CC=CC=1)=O)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 558.02616g/mol
• Monoisotopic Mass: 558.02616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 71.18000
• LogP: 4.56450